Cas no 1805301-39-6 (3-Amino-6-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-Amino-6-(difluoromethyl)-2-iodopyridine
• CAS No: 1805301-39-6
• MF: C₆H₅F₂IN₂
• MW: 270.018580198288
• CID: 4846586
• Update Time: 2025-10-29

3-Amino-6-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C6H5F2IN2/c7-5(8)4-2-1-3(10)6(9)11-4/h1-2,5H,10H2
• InChI Key： BHZSCYHTXSNKEP-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-6-(difluoromethyl)-2-iodopyridine

3-Amino-6-(difluoromethyl)-2-iodopyridine (CAS No. 1805301-39-6): A Versatile Building Block in Modern Organic Synthesis

3-Amino-6-(difluoromethyl)-2-iodopyridine (CAS No. 1805301-39-6) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This iodopyridine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and antimicrobial activity.

The molecular structure of 3-Amino-6-(difluoromethyl)-2-iodopyridine features three strategically positioned functional groups: an amino group at position 3, a difluoromethyl group at position 6, and an iodine atom at position 2. This unique combination makes it an excellent substrate for cross-coupling reactions, especially Suzuki-Miyaura coupling and Buchwald-Hartwig amination, which are frequently searched terms in synthetic chemistry databases.

Recent studies highlight the growing importance of fluorinated pyridine derivatives in drug discovery, with particular interest in their enhanced metabolic stability and membrane permeability. The difluoromethyl group in 3-Amino-6-(difluoromethyl)-2-iodopyridine contributes to these desirable properties while maintaining good solubility profiles, addressing a common challenge in modern medicinal chemistry.

From a synthetic perspective, researchers often search for "iodopyridine building blocks" or "amino pyridine intermediates" when designing new compounds. The iodine atom in 3-Amino-6-(difluoromethyl)-2-iodopyridine serves as an excellent leaving group for various metal-catalyzed transformations, making it a preferred choice for constructing complex molecular architectures.

The compound's applications extend to material science, where fluorinated heterocycles are increasingly investigated for their unique electronic properties. Many researchers exploring "organic electronic materials" or "fluorinated semiconductors" have shown interest in similar structures due to their potential in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Quality control of 3-Amino-6-(difluoromethyl)-2-iodopyridine typically involves HPLC analysis with UV detection, with purity specifications often exceeding 98%. The stability profile of this compound under various storage conditions is another frequently searched topic, with most studies recommending storage at 2-8°C under inert atmosphere for long-term preservation.

In the context of green chemistry initiatives, synthetic routes to 3-Amino-6-(difluoromethyl)-2-iodopyridine have evolved to minimize heavy metal residues and improve atom economy. These advancements align with growing industry demands for "sustainable chemical synthesis" and "environmentally friendly intermediates," which are trending topics in chemical research publications.

The global market for specialty pyridine derivatives like 3-Amino-6-(difluoromethyl)-2-iodopyridine has shown steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Market analysis reports often highlight the compound's role in developing next-generation crop protection agents and targeted therapies.

Recent patent literature reveals numerous applications of 3-Amino-6-(difluoromethyl)-2-iodopyridine in kinase inhibitor development, particularly for cancer treatment. The compound's ability to serve as a scaffold for selective kinase modulators makes it valuable in addressing current challenges in precision medicine approaches.

Safety considerations for handling 3-Amino-6-(difluoromethyl)-2-iodopyridine follow standard laboratory protocols for iodinated compounds. Material safety data sheets (MSDS) provide detailed guidance on proper personal protective equipment (PPE) and handling procedures, which are commonly searched by laboratory personnel.

Analytical characterization of 3-Amino-6-(difluoromethyl)-2-iodopyridine typically includes ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry. The distinctive fluorine NMR signature of the difluoromethyl group serves as a valuable diagnostic tool for compound identification and purity assessment.

Future research directions for 3-Amino-6-(difluoromethyl)-2-iodopyridine derivatives may explore their potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's versatility positions it well for applications in these cutting-edge areas of drug discovery.

Scale-up synthesis of 3-Amino-6-(difluoromethyl)-2-iodopyridine presents interesting engineering challenges that attract attention from process chemistry professionals. Optimization of iodination reactions and fluorination procedures remain active areas of investigation in industrial settings.

In academic research, 3-Amino-6-(difluoromethyl)-2-iodopyridine has become a popular subject for methodology development studies, particularly in the context of C-H functionalization and late-stage diversification strategies. These topics frequently appear in recent literature searches and conference presentations.

The compound's role in structure-activity relationship (SAR) studies continues to grow as researchers investigate subtle modifications to the pyridine core. Such studies often yield valuable insights for lead optimization in drug discovery programs targeting various disease pathways.